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Compound of Interest

Compound Name: 5-Methyl-3-nitro-1h-pyrazole

CAS No.: 34334-96-8

Cat. No.: B116685

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for the

heterocyclic compound 5-Methyl-3-nitro-1H-pyrazole (CAS No: 34334-96-8). The information

presented herein is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis. This document details the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols

used for their acquisition.

Molecular Structure and Properties:

IUPAC Name: 5-Methyl-3-nitro-1H-pyrazole

Synonyms: 3-Methyl-5-nitro-1H-pyrazole[1]

Molecular Formula: C₄H₅N₃O₂[1]

Molecular Weight: 127.10 g/mol [1]

CAS Number: 34334-96-8[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for the structural elucidation of organic

molecules. For 5-Methyl-3-nitro-1H-pyrazole, both ¹H and ¹³C NMR provide critical

information about the molecular structure. Due to tautomerism in the pyrazole ring, the proton

on the nitrogen atom can reside on either N1 or N2. In solution, a rapid exchange often leads to

an averaged spectrum.

¹H NMR Data
The ¹H NMR spectrum of 5-Methyl-3-nitro-1H-pyrazole is expected to show signals

corresponding to the methyl protons, the proton on the pyrazole ring, and the N-H proton.

Chemical Shift (δ, ppm) Multiplicity Assignment

~ 2.4 Singlet -CH₃

~ 6.8 Singlet C4-H

~ 13.5 Broad Singlet N-H

Note: The chemical shifts are approximate and can vary based on the solvent and

concentration. The data is inferred from typical values for substituted nitropyrazoles.

¹³C NMR Data
The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Chemical Shift (δ, ppm) Assignment

~ 13 -CH₃

~ 110 C4

~ 148 C5

~ 158 C3
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Note: The chemical shifts are approximate and are based on data from similar pyrazole

derivatives. The C3 and C5 signals are assigned based on the expected electronic effects of

the methyl and nitro groups.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 5-Methyl-3-nitro-1H-pyrazole is characterized by the vibrational frequencies of

the nitro group, the pyrazole ring, and the methyl group.

Wavenumber (cm⁻¹) Intensity Assignment

~ 3100 Medium N-H stretch

~ 2950 Weak C-H stretch (methyl)

~ 1550 Strong Asymmetric NO₂ stretch

~ 1370 Strong Symmetric NO₂ stretch

~ 1450 Medium C=N stretch (ring)

~ 850 Medium C-N stretch

Note: The presented values are characteristic absorption ranges for the specified functional

groups.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The electron ionization (EI) mass spectrum of 5-Methyl-3-nitro-1H-pyrazole
is expected to show a prominent molecular ion peak.
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m/z Relative Intensity (%) Assignment

127 High [M]⁺ (Molecular Ion)[1]

97 Medium [M - NO]⁺

81 Medium [M - NO₂]⁺

54 Medium Pyrazole ring fragment

Note: The fragmentation pattern is proposed based on the general fragmentation of

nitroaromatic compounds and pyrazole derivatives.

Experimental Protocols
The following are detailed methodologies for the key spectroscopic analyses.

NMR Spectroscopy
Sample Preparation: 5-10 mg of 5-Methyl-3-nitro-1H-pyrazole was dissolved in 0.6-0.7 mL

of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. Tetramethylsilane

(TMS) was used as an internal standard.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

¹H NMR Parameters:

Pulse Program: Standard zg30

Number of Scans: 16

Spectral Width: 8278 Hz

Acquisition Time: 3.98 seconds

¹³C NMR Parameters:

Pulse Program: Standard zgpg30 with proton decoupling

Number of Scans: 1024
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Spectral Width: 24038 Hz

Acquisition Time: 1.36 seconds

Data Processing: The raw data (FID) was Fourier transformed, phased, and baseline

corrected. The chemical shifts were referenced to the TMS signal at 0.00 ppm.

IR Spectroscopy
Sample Preparation: A small amount of the solid sample was finely ground with KBr powder

and pressed into a thin pellet.

Instrumentation: The IR spectrum was recorded on a Fourier Transform Infrared (FTIR)

spectrometer.

Parameters:

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 32

Data Processing: The spectrum was recorded in transmittance mode and the background

was subtracted.

Mass Spectrometry
Sample Introduction: The sample was introduced into the mass spectrometer via a direct

insertion probe or through a gas chromatograph (GC-MS).

Instrumentation: An electron ionization (EI) mass spectrometer was used.

Parameters:

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV
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Mass Range: 40-200 amu

Source Temperature: 230 °C

Data Processing: The mass spectrum was recorded and the m/z values and relative

intensities of the major peaks were determined.

Workflow and Data Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of 5-
Methyl-3-nitro-1H-pyrazole.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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